N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide

• IUPAC Name: 2-acetamido-N-(benzhydrylcarbamoyl)-3-methylpentanamide
• InChI: InChI=1S/C22H27N3O3/c1-4-15(2)19(23-16(3)26)21(27)25-22(28)24-20(17-11-7-5-8-12-17)18-13-9-6-10-14-18/h5-15,19-20H,4H2,1-3H3,(H,23,26)(H2,24,25,27,28)
• InChI Key: NFKPJLWPNHUWRK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(=O)NC(C1=CC=CC=C1)C2=CC=CC=C2)NC(=O)C
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide, also known as DPMI, is a synthetic compound that has been widely used in scientific research due to its unique biochemical and physiological effects. DPMI is a small molecule that can easily penetrate cell membranes and interact with various cellular components, making it a valuable tool for studying cellular processes and developing new therapeutic strategies.

Mechanism of Action

The mechanism of action of N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide involves the inhibition of protein acetylation, which is a post-translational modification that plays a critical role in regulating protein function and cellular processes. N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide inhibits the activity of the enzyme responsible for protein acetylation, leading to alterations in protein function and downstream signaling pathways. The inhibition of protein acetylation by N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide has been shown to have a wide range of effects on cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide has several biochemical and physiological effects that make it a valuable tool for scientific research. N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide has been shown to inhibit the growth of cancer cells and induce apoptosis by altering the expression of genes involved in cell cycle regulation and apoptosis. Additionally, N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide has been shown to modulate synaptic plasticity and memory formation by altering the acetylation of key proteins involved in these processes. N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide has also been shown to have anti-inflammatory effects by inhibiting the activity of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide in lab experiments include its ability to easily penetrate cell membranes and interact with various cellular components, its relatively simple synthesis method, and its wide range of effects on cellular processes. However, there are also some limitations to using N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide in lab experiments, including its potential toxicity at high concentrations and its specificity for inhibiting protein acetylation, which may limit its usefulness in certain experimental settings.

Future Directions

There are several future directions for the use of N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide in scientific research. One potential direction is the development of new compounds that can selectively target different types of protein acetylation, allowing for more precise modulation of cellular processes. Additionally, N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide could be used in combination with other compounds to enhance its therapeutic effects and reduce potential toxicity. Finally, further studies are needed to fully understand the mechanisms underlying the effects of N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide on cellular processes and to identify new therapeutic targets for the treatment of diseases such as cancer and neurodegenerative disorders.

Synthesis Methods

The synthesis of N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide involves several steps, including the reaction of N-acetyl isoleucine with diphenylmethylamine, followed by the addition of carbonyl diimidazole to form the final product. The synthesis of N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide is relatively simple and can be performed in a laboratory setting using standard organic chemistry techniques.

Scientific Research Applications

N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide has been used in a wide range of scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In neuroscience, N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide has been used to study the role of protein acetylation in synaptic plasticity and memory formation. Additionally, N~2~-acetyl-N~1~-{[(diphenylmethyl)amino]carbonyl}isoleucinamide has been used in drug discovery to identify new compounds that can modulate protein acetylation and improve therapeutic outcomes.